AbstractThe article provides an analysis of the power plant according to the Allama cycle. As a result of the research, a method for calculating the thermal scheme of the power plant according to the Allama cycle was developed, a comparative analysis of two options for parameters in the thermal scheme was carried out.

AbstractA posteriori estimates of the parameter of reliability obtained on the basis of the mathematical expectation of the parameter and the variance calculated by the results of a limited number of Bernoulli trials taking into account additional information are examined. The novelty of the results consists in the predictions of the accuracy of the estimation of the parameter of reliability depending on the method of a priori information accounting in addition to a limited number of failure-free tests. The scope of the obtained results includes estimates of the indices of reliability of a highly reliable nonrepairable single-action item based on a small number of tests using a priori information.

AbstractCalculations with accounting for variations in the structural parameters in the field of tolerances should consider not only the tolerances for the geometry of parts but also, and to an even greater extent, the tolerances for the properties of materials and the program of loading. It has been exemplified that frequently applied approaches, for instance presetting the minimum properties of material in the field of tolerances for the overall structure, can be erroneous. Rarely specified tolerances for the program of loading have also been considered; it has been demonstrated that the respective variations can influence the qualitative behavioral features of structures and change the assurance factors significantly.

AbstractThe dimensions of pipeline joints are analyzed using the example of a coupling made of a TiNi-based alloy having the shape memory effect.

AbstractThe goal of this investigation is to provide detail on the kinds of the mechanical power under harmonic oscillations. It is shown that not only is positive heat power developed under mechanical oscillations; alternating reactive powers characterizing the invertibility of the kinetic and potential energies are developed as well. The active power is treated as the half-period mean of the instant power, while the active power is treated as the amplitude value. On one hand, the total mechanical power is described by the Pythagorean relation. On the other hand, it is equal to the product of the acting values of harmonic values. The complex representation is specified as follows: while computing of the total power, one of the multiplied vectors has to be conjugate.

AbstractSuperplastic deformation of ultrafine-grained semifinished products is used in production of turbine engine disks from heat-resistant superalloys based on nickel, iron, and titanium. This technology is based on gatorizing, which is implemented using powerful horizontal hydraulic presses for the manufacture of ultrafine-grained bars and vacuum-forming complexes for the manufacture of discs from bars in an oxidizing-free atmosphere. This article discusses the theoretical and practical prerequisites for the development of an effective deformation for obtaining an ultrafine-grained structure in superalloys. The technological advantages of using combined methods are shown, combining shear and rotational strain components for the formation of an ultrafine-grained structure in large-sized billets. Using the example of upsetting (or tension) with torsion, the stress–strain state of the material and the energy–power parameters of deformation, as well as the design and technological features of the equipment ensuring the refinement of the bars and disks structure, are determined.

AbstractIn this work, new devices and tools for minimally invasive endoscopic surgery are considered, which were developed by Mechanical Engineering Research Institute of the Russian Academy of Sciences, together with the Central Clinical Hospital, Russian Academy of Sciences. Experimental samples of the devices and tools are presented.

AbstractThe method of molecular-dynamic modeling was applied for creating models of polyether ketone and two of its nanocomposites with fillers in the form of copper nanoparticles and with fullerene. The results of comparative study of the deformation-strength properties of these materials by means of uniaxial tension at a constant strain rate are presented. It was obtained that, when filling polyether ketone with fullerene, the elasticity value of the composite decreases by approximately two times, and in the case of filling of the same matrix with copper nanoparticles, its value increases by approximately 30%. At the same time, the average energy of intermolecular bonds of the composite with copper nanoparticles is 2.65 times greater than that of the composite with fullerene.

AbstractThe delta robot is considered one of the most well-known representatives of manipulation devices with a parallel structure. It includes three kinematic chains, each containing a rotary drive and a hinged parallelogram. We present solutions to the kinematics problems, including the position problems and the precision analysis problems. When solving them, we applied the screw calculus and showed that contiguity to singular positions causes a repeatability deterioration.

AbstractThe process of creating 3D models based on the AAA pipeline method is described. It is established that any project or model starts with an idea, which is an interpretation of the customer’s request, which should be provided to clients by meeting the objectives and requirements set for both the whole team and individual developers. An invariant image comparison metric is proposed. The latest development process in the IT sphere, the AAA pipeline, is considered. A step-by-step guide for the AAA pipeline for creating solid 3D objects is presented, including eight basic stages of pipeline execution. Models of a digital concept that provide a comfortable working environment for the design engineer are developed. The created 3D models are exported to another graphics editor.